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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties of

Phenylalanylphenylalanine methyl ester (Phe-Phe-OMe), a dipeptide derivative of significant

interest in biochemical and pharmaceutical research. This document collates available data on

its physicochemical characteristics, synthesis, and spectroscopic profile. Additionally, it

explores the potential biological activities of phenylalanine-containing dipeptides and discusses

relevant experimental protocols.

Chemical and Physical Properties
Phenylalanylphenylalanine methyl ester is a dipeptide composed of two phenylalanine

residues with the C-terminus protected as a methyl ester. Its fundamental properties are crucial

for its application in research and development.

Table 1: Physicochemical Properties of Phenylalanylphenylalanine Methyl Ester
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Property Value Source

IUPAC Name

methyl (2S)-2-[[(2S)-2-amino-

3-phenylpropanoyl]amino]-3-

phenylpropanoate

PubChem

Molecular Formula C₁₉H₂₂N₂O₃ PubChem[1]

Molecular Weight 326.4 g/mol PubChem[1]

CAS Number 13082-29-6 PubChem[1]

Appearance Solid (predicted) General Chemical Knowledge

Melting Point

Not available. A related

compound, N-Acetyl-L-

phenylalanyl-L-phenylalanine

methyl ester, has a melting

point of 170-171 °C.

General Chemical Knowledge

Boiling Point Not available.

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, and dimethyl

sulfoxide. Limited solubility in

water.

General Chemical Knowledge

Synthesis and Characterization
The synthesis of Phenylalanylphenylalanine methyl ester typically involves standard peptide

coupling techniques. A general approach is outlined below, which can be adapted from

protocols for similar dipeptides.

General Synthesis Protocol
The synthesis of Phenylalanylphenylalanine methyl ester can be achieved through the

coupling of an N-protected phenylalanine derivative (e.g., Boc-Phe-OH or Z-Phe-OH) with L-

phenylalanine methyl ester hydrochloride, followed by the deprotection of the N-terminal

protecting group.
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Experimental Workflow for Synthesis:

Peptide Coupling

Deprotection Purification

Boc-Phe-OH

Coupling Reagent (e.g., DCC/HOBt or HATU)
Base (e.g., DIPEA)

H-Phe-OMe·HCl

Boc-Phe-Phe-OMe Acid (e.g., TFA) H-Phe-Phe-OMe Chromatography (e.g., HPLC) Pure H-Phe-Phe-OMe

Click to download full resolution via product page

A generalized workflow for the synthesis of Phenylalanylphenylalanine methyl ester.

Detailed Methodology:

Coupling Reaction: To a solution of N-Boc-L-phenylalanine and a coupling agent (e.g., DCC

and HOBt, or HATU) in an appropriate solvent (e.g., DMF or DCM), L-phenylalanine methyl

ester hydrochloride and a base (e.g., DIPEA or NMM) are added. The reaction mixture is

stirred at room temperature until completion, typically monitored by TLC or LC-MS.

Work-up and Purification of Protected Dipeptide: The reaction mixture is filtered to remove

any precipitated by-products. The filtrate is then subjected to an aqueous work-up to remove

water-soluble impurities. The organic layer is dried and concentrated under reduced

pressure. The crude Boc-Phe-Phe-OMe can be purified by flash column chromatography.

Deprotection: The purified Boc-Phe-Phe-OMe is dissolved in a suitable solvent (e.g., DCM)

and treated with an acid (e.g., trifluoroacetic acid) to remove the Boc protecting group. The

reaction is typically carried out at room temperature and monitored by TLC or LC-MS.

Final Purification: Upon completion of the deprotection, the solvent is removed under

reduced pressure. The resulting crude product, Phenylalanylphenylalanine methyl ester,
is then purified by a suitable method, such as preparative HPLC, to yield the final product.
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Spectroscopic Data
While specific spectroscopic data for the unprotected Phenylalanylphenylalanine methyl
ester is not readily available in the searched literature, data for the N-Boc protected derivative,

(S,S)-Boc-Phe-Phe-OMe, provides valuable insight into the expected spectral characteristics.

Table 2: Spectroscopic Data for (S,S)-Boc-Phe-Phe-OMe

Technique Observed Peaks / Signals

¹H NMR

Characteristic signals for the aromatic protons of

the two phenylalanine residues, the α-protons,

β-protons, the methyl ester protons, and the

protons of the Boc protecting group.[2]

¹³C NMR

Resonances corresponding to the carbonyl

carbons of the peptide bond and the methyl

ester, the aromatic carbons of the phenylalanine

side chains, the α and β carbons, the methyl

ester carbon, and the carbons of the Boc

protecting group.[2]

FT-IR

Expected to show characteristic absorption

bands for N-H stretching (amide), C=O

stretching (amide and ester), and aromatic C-H

and C=C stretching.

Mass Spectrometry

The mass spectrum would show the molecular

ion peak corresponding to the mass of the

molecule, along with characteristic

fragmentation patterns.

Potential Biological Activities and Signaling
Pathways
Research into the biological activities of phenylalanine-containing dipeptides suggests a range

of potential therapeutic applications. While studies specifically on Phenylalanylphenylalanine
methyl ester are limited, related compounds have demonstrated notable effects.
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Antimicrobial and Antifungal Activity
Studies have shown that dipeptides containing phenylalanine can exhibit antimicrobial and

antifungal properties. The activity is often dependent on the overall hydrophobicity and charge

of the molecule. For instance, cationic surfactant analogues derived from L-Phenylalanine

esters have been shown to be more active against Gram-positive than Gram-negative bacteria,

with activity increasing with the length of the alkyl chain.[3][4]

Anticancer Activity
A novel L-phenylalanine dipeptide derivative, HXL131, has been shown to inhibit the growth

and metastasis of prostate cancer cells. This effect was linked to the upregulation of Dual

Specificity Phosphatase 1 (DUSP1) and TNF Superfamily Member 9 (TNFSF9). This suggests

a potential mechanism of action involving the modulation of key signaling pathways in cancer

progression.

Potential Signaling Pathway Involvement in Prostate Cancer:

HXL131
(Phe-dipeptide derivative)

DUSP1

Upregulates

TNFSF9

Upregulates

Cell Proliferation

Inhibits

Cell Metastasis

Inhibits
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Proposed mechanism of action for a phenylalanine dipeptide derivative in prostate cancer.

Impact on Insulin Signaling
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Research has indicated that elevated levels of phenylalanine can impair insulin signaling. This

occurs through the modification of the insulin receptor beta subunit (IRβ), leading to its

inactivation and a subsequent reduction in glucose uptake. This finding suggests that

phenylalanine-containing compounds could potentially influence metabolic pathways.

Conclusion
Phenylalanylphenylalanine methyl ester is a dipeptide derivative with potential applications

in various fields of research, particularly in drug development. While a complete

physicochemical and biological profile is still emerging, existing data on related compounds

provide a strong foundation for future investigations. The synthesis can be achieved through

standard peptide chemistry, and its characterization would rely on established spectroscopic

techniques. The potential for antimicrobial and anticancer activities, along with its possible role

in metabolic signaling, makes Phenylalanylphenylalanine methyl ester a compelling target

for further study. This guide serves as a foundational resource for researchers embarking on

the exploration of this and similar dipeptide structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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